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Compound of Interest

Compound Name: Strontium zirconate

Cat. No.: B085092

For laboratory professionals engaged in pioneering research and development, ensuring a safe
working environment is paramount. This guide provides essential safety and logistical
information for the handling of Strontium zirconate (SrZrOs), a compound utilized in various
advanced material applications. Adherence to these protocols is critical for minimizing risk and
ensuring operational integrity.

Immediate Safety and Personal Protective Equipment
(PPE)

When working with Strontium zirconate, a thorough risk assessment should be conducted to
determine the appropriate level of personal protective equipment. The following table
summarizes the recommended PPE based on established occupational exposure limits.
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Occupational Exposure Limits for Zirconium Compounds (as Zr):

Agency TWA STEL IDLH
ACGIH 5 mg/m3 10 mg/m3

OSHA 5 mg/m3

NIOSH 5 mg/m3 10 mg/m3 25 mg/m3

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IDLH: Immediately
Dangerous to Life or Health.

Operational Plan for Safe Handling

A systematic approach to handling Strontium zirconate is crucial for minimizing exposure and
preventing contamination. The following step-by-step guidance outlines the key phases of the
operational workflow.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage.

» Store in a tightly closed container in a dry and well-ventilated place.[3]
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» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[3]

» Store away from incompatible materials such as acids and oxidizing agents.[1]
2. Preparation and Weighing:

e Conduct all handling of Strontium zirconate powder in a well-ventilated area, preferably
within a fume hood or a ventilated enclosure to avoid dust formation.[1]

» Before handling, ensure all required PPE is correctly worn.

» Use dedicated, clean tools (spatulas, weigh boats) for handling the powder.
e Avoid creating dust clouds during transfer.

3. Experimental Use:

e When introducing Strontium zirconate into a reaction vessel or other apparatus, do so
carefully to minimize dust generation.

e Ensure all equipment is properly grounded to prevent electrostatic charge buildup.[3]
e Maintain good industrial hygiene and safety practices throughout the experiment.[1]
4. Post-Experiment and Decontamination:

e Clean all tools and surfaces that have come into contact with Strontium zirconate.

» For cleaning up spills, sweep up or vacuum the spillage and collect it in a suitable container
for disposal. Avoid dust formation.[1][3]

e Wash hands thoroughly after handling the material.

Disposal Plan

Proper disposal of Strontium zirconate and associated waste is a critical component of
laboratory safety and environmental responsibility.
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Waste Characterization: Strontium zirconate waste should be treated as special waste.[3]

Collection: Collect all waste material, including contaminated PPE and cleaning materials, in
a clearly labeled, sealed container.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[4] All
disposal activities must be in accordance with local, regional, and national regulations.|[3]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[3]

Environmental Precautions: Do not allow the material to be released into the environment.[3]
It should not be flushed into surface water or the sanitary sewer system.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[3]

Skin Contact: Immediately wash the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing and shoes. If irritation persists, seek medical
attention.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
removing any contact lenses. Keep the eye wide open while rinsing. Get medical attention.

[3]

Ingestion: Wash out the mouth with plenty of water for at least 15 minutes. Seek medical
attention.[3]

Spills: Evacuate the area. Wear appropriate PPE. Sweep or vacuum up the spilled material
and place it in a suitable container for disposal. Avoid creating dust.[3]

Experimental Workflow for Handling Strontium
Zirconate
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The following diagram illustrates the logical workflow for the safe handling and disposal of
Strontium zirconate in a laboratory setting.

1. Preparation & Precaution
- Conduct Risk Assessment
- Don Appropriate PPE

y

2. Receiving & Storage
- Inspect Container
- Store in Dry, Ventilated Area

:

3. Handling & Use
- Work in Ventilated Area
- Avoid Dust Formation
- Use Dedicated Tools

Emergency Event

(Spill or Exposure)

Execute Emergency Procedures
4. Post-Experiment - Evacuate & Secure Area

- Decontaminate Tools & Surfaces - Provide First Aid

- Report Incident

5. Waste Collection
- Collect All Contaminated Materials
- Label Waste Container

:

6. Disposal
- Arrange for Licensed Disposal
- Follow All Regulations
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Caption: Workflow for Safe Handling and Disposal of Strontium Zirconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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